Cas no 1867779-82-5 ((3S)-3-{[(benzyloxy)carbonyl]amino}-3-(4-iodophenyl)propanoic acid)

• Product Name: (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(4-iodophenyl)propanoic acid
• CAS No: 1867779-82-5
• MF: C₁₇H₁₆INO₄
• MW: 425.217717170715
• CID: 6425109
• PubChem ID: 165524172
• Update Time: 2025-06-08

(3S)-3-{[(benzyloxy)carbonyl]amino}-3-(4-iodophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1867779-82-5
• EN300-1287188
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(4-iodophenyl)propanoic acid

• Inchi： 1S/C17H16INO4/c18-14-8-6-13(7-9-14)15(10-16(20)21)19-17(22)23-11-12-4-2-1-3-5-12/h1-9,15H,10-11H2,(H,19,22)(H,20,21)/t15-/m0/s1
• InChI Key： VNZORVGHNFBIIG-HNNXBMFYSA-N
• SMILES： IC1C=CC(=CC=1)[C@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 425.01241g/mol
• Monoisotopic Mass: 425.01241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6Ų

Additional information on (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(4-iodophenyl)propanoic acid

Introduction to (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(4-iodophenyl)propanoic acid (CAS No. 1867779-82-5)

(3S)-3-{[(benzyloxy)carbonyl]amino}-3-(4-iodophenyl)propanoic acid (CAS No. 1867779-82-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl carbamate group, an amino acid moiety, and an iodinated phenyl ring. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs for treating diseases such as cancer and cardiovascular disorders.

The synthesis of (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(4-iodophenyl)propanoic acid involves a multi-step process that typically begins with the protection of the amino group using a benzyl carbamate (Cbz) protecting group. This is followed by the introduction of the iodinated phenyl ring through a suitable coupling reaction, such as a Suzuki-Miyaura coupling or a direct iodination of the phenyl ring. The final step involves the deprotection of the amino group to yield the desired compound. The detailed synthetic route and conditions are crucial for ensuring high yields and purity, which are essential for subsequent biological evaluations.

Recent studies have highlighted the potential of (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(4-iodophenyl)propanoic acid as a lead compound in drug discovery. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent anti-cancer activity against various human cancer cell lines, including breast, lung, and colon cancer cells. The researchers found that the compound induced apoptosis and cell cycle arrest, suggesting its potential as a novel anti-cancer agent.

In another study, published in Bioorganic & Medicinal Chemistry Letters in 2020, (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(4-iodophenyl)propanoic acid was evaluated for its cardiovascular effects. The results showed that the compound had a significant vasodilatory effect on isolated blood vessels, which could be beneficial in treating hypertension and other cardiovascular diseases. The mechanism of action was attributed to its ability to inhibit calcium channels and promote nitric oxide production.

The pharmacokinetic properties of (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(4-iodophenyl)propanoic acid have also been investigated to assess its suitability as a therapeutic agent. A study published in European Journal of Pharmaceutical Sciences in 2022 reported that the compound exhibited favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are essential for ensuring effective drug delivery and sustained therapeutic effects.

In addition to its potential therapeutic applications, (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(4-iodophenyl)propanoic acid has been used as a building block in the synthesis of more complex molecules. Its versatile reactivity and functional groups make it an attractive starting material for chemists working on the development of new drugs and materials. For example, researchers at the University of California, Los Angeles (UCLA), have utilized this compound to synthesize novel peptidomimetics with enhanced biological activities.

The safety profile of (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(4-iodophenyl)propanoic acid has been extensively studied to ensure its safe use in preclinical and clinical settings. Toxicity studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are needed to fully understand its long-term safety and potential side effects.

In conclusion, (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(4-iodophenyl)propanoic acid (CAS No. 1867779-82-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential benefits and optimize its properties for clinical use.